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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138

Essential Safety and Handling Guide for
Demeton

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Demeton. Adherence to these procedures is essential for
minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Specifications

Proper selection and use of PPE are the primary defense against the hazards associated with
Demeton, an organophosphate pesticide. The following tables summarize the required PPE for
handling this substance.

Table 1: Eye and Face Protection
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Equipment Standard Use Case

Must be worn for all

Safety Goggles ANSI Z87.1-compliant procedures involving Demeton
to protect against splashes.

Required in addition to safety

goggles when there is a
Face Shield ANSI Z87.1-compliant significant risk of splashing,

such as during pouring or

mixing operations.[1]

Table 2: Hand Protection
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Glove Type Material

Breakthrough Time

Important
Considerations

Chemical-Resistant o
Nitrile or Neoprene
Gloves

Manufacturer-specific

Breakthrough times
for Demeton are not
readily available and
can vary significantly
between glove
manufacturers and
even between
different glove models
from the same
manufacturer.[2] It is
critical to consult the
glove manufacturer's
specific chemical
resistance data for
Demeton or
organophosphate
pesticides. Always
inspect gloves for
tears or punctures
before use. For
extended work,
consider double-

gloving.

Table 3: Body Protection
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Equipment Material

Coverage

Laboratory Coat Chemical-resistant

Fully buttoned, long sleeves

Disposable, chemical-resistant

Worn over laboratory coat and

Coveralls )
(e.g., Tyvek®) personal clothing
Required when mixing or
A Chemical-resistant (rubber or pouring Demeton to provide an
ron
P synthetic) additional layer of protection
against spills.[3]
Closed-toe shoes and Boot covers should be worn
Footwear

chemical-resistant boot covers

over shoes.

Table 4: Respiratory Protection

The selection of appropriate respiratory protection depends on the concentration of airborne
Demeton. The following NIOSH recommendations are based on Assigned Protection Factors

(APFs).[4]
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Condition Required Respirator Type

Up to 1 mg/m3 Any supplied-air respirator (APF = 10)

Ub to 2.5 ma/m? Any supplied-air respirator operated in a
0 2.5 mg/m
P ’ continuous-flow mode (APF = 25)

Any self-contained breathing apparatus with a
Up to 5 mg/m3 full facepiece (APF = 50) or any supplied-air

respirator with a full facepiece

Any supplied-air respirator operated in a
Up to 10 mg/m3 pressure-demand or other positive-pressure
mode (APF = 1000)

Any self-contained breathing apparatus that has
a full facepiece and is operated in a pressure-
demand or other positive-pressure mode, or a

Emergency or unknown concentrations supplied-air respirator with a full facepiece in
combination with an auxiliary self-contained
positive-pressure breathing apparatus (APF =
10,000)

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted
Escape i ] )

organic vapor canister having an N100, R100,

or P100 filter (APF =50)

Operational Plan: Safe Handling of Demeton

A systematic approach to handling Demeton is crucial for minimizing the risk of exposure. The
following step-by-step operational plan should be strictly followed.

1. Preparation

o Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment to
identify potential risks and ensure all necessary safety measures are in place.

» Designated Area: All work with Demeton must be conducted in a designated area, such as a
certified chemical fume hood, to minimize the risk of inhalation exposure.
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2.

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily
accessible and that all personnel are trained in their use. Have a spill kit specifically for
hazardous chemicals readily available.

Gather Materials: Assemble all necessary equipment and reagents before donning PPE.

Donning PPE The following sequence for donning PPE should be followed to ensure

complete protection:

Outer Boot Covers: Put on chemical-resistant boot covers.
Inner Gloves: Don the first pair of nitrile or neoprene gloves.

Coveralls: Put on disposable, chemical-resistant coveralls over your lab coat and personal
clothing.

Respirator: If required, perform a fit check and don the appropriate NIOSH-approved

respirator.

Goggles and Face Shield: Put on chemical splash goggles, followed by a face shield if

necessary.

Outer Gloves: Don a second pair of chemical-resistant gloves, ensuring the cuffs are pulled
up over the sleeves of the coveralls.

. Handling Demeton

In the Fume Hood: All manipulations of Demeton, including weighing, mixing, and
transferring, must be performed within a certified chemical fume hood.

Avoid Contamination: Use caution to avoid spills and splashes. Do not touch your face or
any surfaces outside of the fume hood with your gloves.

Transporting: If Demeton needs to be transported outside of the fume hood, it must be in a
sealed, labeled, and secondary container.

4. Doffing PPE Proper removal of PPE is critical to prevent self-contamination.[5][6][7] The

following sequence should be followed:
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e Outer Gloves: While still wearing inner gloves, remove the outer pair of gloves by peeling
them off from the cuff, turning them inside out. Dispose of them in the designated hazardous
waste container.

o Face Shield and Goggles: Remove the face shield (if used) and goggles from the back of
your head, avoiding touching the front surfaces. Place them in a designated area for
decontamination.

o Coveralls: Remove the coveralls by rolling them down and away from your body, turning
them inside out as you go. Dispose of them in the designated hazardous waste container.

o Respirator: If a respirator was used, remove it from the back of your head.

» Inner Gloves: Remove the inner pair of gloves using the same peeling technique as the outer
gloves. Dispose of them in the designated hazardous waste container.

o Hand Washing: Immediately after removing all PPE, wash your hands thoroughly with soap
and water.

Disposal Plan

All materials contaminated with Demeton are considered hazardous waste and must be
disposed of according to institutional and regulatory guidelines.

o Waste Segregation: All Demeton-contaminated waste, including empty containers, used
PPE, and spill cleanup materials, must be segregated from other laboratory waste.

o Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste
containers for all Demeton waste.

o Spill Cleanup: In the event of a spill, use an absorbent material, such as vermiculite or sand,
to contain the spill.[8] The contaminated absorbent material must be disposed of as
hazardous waste.

o Decontamination: All non-disposable equipment that has come into contact with Demeton
must be thoroughly decontaminated before being removed from the designated work area.
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o Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste.

Workflow for Safe Handling of Demeton
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Caption: Workflow for the safe handling of Demeton from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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